Cas no 1896-61-3 ((Methyl)tri-4-tolylphosphonium Iodide-d3,13C)

• Product Name: (Methyl)tri-4-tolylphosphonium Iodide-d3,13C
• CAS No: 1896-61-3
• MF: C₂₂H₂₄IP
• MW: 450.31533908844
• CID: 825115
• Update Time: 2025-04-19

(Methyl)tri-4-tolylphosphonium Iodide-d3,13C Chemical and Physical Properties

Names and Identifiers

• (Methyl)tri-4-tolylphosphonium Iodide-d3,13C
• (¹³C,²H₃)Methyl[tris(4-methylphenyl)]phosphonium iodide
• (Methyl)tri-4-tolylp
• (Methyl)tris(p-tolyl)phosphoniuM Iodide
• (Methyl)tris(4-Methylphenyl)phosphoniuM Iodide-d3
• (Methyl)tris(4-Methylphenyl)phosphoniuM Iodide-d3,13C

• Inchi： 1S/C22H24P.HI/c1-17-5-11-20(12-6-17)23(4,21-13-7-18(2)8-14-21)22-15-9-19(3)10-16-22;/h5-16H,1-4H3;1H/q+1;/p-1/i5D,11D,12D,20+1;
• InChI Key： SUQPXWWSBRNXEE-KNAQSOPOSA-M
• SMILES： [P+](C)(C1=CC=C(C)C=C1)(C1=CC=C(C)C=C1)[13C]1=C([2H])C=C(C)C([2H])=C1[2H].[I-]

Computed Properties

• Exact Mass: 446.066
• Monoisotopic Mass: 446.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• PSA: 13.59000
• LogP: 1.53950